![molecular formula C18H19N5O4S B2428151 ethyl 2-(1-(pyrazine-2-carbonyl)azetidine-3-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate CAS No. 1396793-05-7](/img/structure/B2428151.png)
ethyl 2-(1-(pyrazine-2-carbonyl)azetidine-3-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate
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Description
Ethyl 2-(1-(pyrazine-2-carbonyl)azetidine-3-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate is a useful research compound. Its molecular formula is C18H19N5O4S and its molecular weight is 401.44. The purity is usually 95%.
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Scientific Research Applications
1. Synthesis of Novel Heterocycles for Anticancer Activity
Research has explored the use of related chemical compounds in the synthesis of new heterocycles, such as pyrimidine and thiazole moieties, which are then evaluated for their anticancer activity. For instance, Abdel-Motaal, Alanzy, and Asem (2020) utilized similar chemical structures for synthesizing compounds that displayed potent activity against colon cancer cell lines (Abdel-Motaal, Alanzy, & Asem, 2020).
2. Development of Anti-tumor Agents
Efforts have been made to synthesize novel derivatives from similar compounds, demonstrating significant effects in various cancer cell lines, including colon and breast cancer. Nassar, Atta-Allah, and Elgazwy (2015) detailed a method that outlines the synthesis of pyrazolo[3,4-d]pyrimidine and pyrazole derivatives, showing potential as anti-tumor agents (Nassar, Atta-Allah, & Elgazwy, 2015).
3. Synthesis for Azulene Derivatives
The compound has been utilized in reactions to produce azulene derivatives condensed with various heterocycles like imidazole, triazole, and pyrazine rings. Notably, Nozoe, Asao, and Kobayashi (1973) conducted such reactions, contributing to the understanding of ultraviolet and visible absorption spectra of these azulenes (Nozoe, Asao, & Kobayashi, 1973).
4. Antiviral Screening Against Rabies Virus
A series of novel thiazoles and 1,3-thiazine derivatives were synthesized, which involved the reaction of compounds structurally similar to the query compound. These products, studied by Abdalla, Gomha, El-Aziz, and Serag (2016), showed varying potency against the rabies virus, compared with a reference drug (Abdalla, Gomha, El-Aziz, & Serag, 2016).
properties
IUPAC Name |
ethyl 2-[[1-(pyrazine-2-carbonyl)azetidine-3-carbonyl]amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxylate |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C18H19N5O4S/c1-2-27-17(26)11-3-4-13-14(11)21-18(28-13)22-15(24)10-8-23(9-10)16(25)12-7-19-5-6-20-12/h5-7,10-11H,2-4,8-9H2,1H3,(H,21,22,24) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKICTWXCBOFHMH-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC2=C1N=C(S2)NC(=O)C3CN(C3)C(=O)C4=NC=CN=C4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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